Cas no 2229617-56-3 (7-chloro-8-(3-chloroprop-1-en-2-yl)quinoline)

• Product Name: 7-chloro-8-(3-chloroprop-1-en-2-yl)quinoline
• CAS No: 2229617-56-3
• MF: C₁₂H₉Cl₂N
• MW: 238.112560987473
• CID: 5860996
• PubChem ID: 165673286
• Update Time: 2025-10-28

7-chloro-8-(3-chloroprop-1-en-2-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 7-chloro-8-(3-chloroprop-1-en-2-yl)quinoline
• 2229617-56-3
• EN300-1994718

• Inchi： 1S/C12H9Cl2N/c1-8(7-13)11-10(14)5-4-9-3-2-6-15-12(9)11/h2-6H,1,7H2
• InChI Key： GLMQVYSRIUOLFB-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC=CN=C2C=1C(=C)CCl

Computed Properties

• Exact Mass: 237.0112047g/mol
• Monoisotopic Mass: 237.0112047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12.9Ų

Additional information on 7-chloro-8-(3-chloroprop-1-en-2-yl)quinoline

Introduction to 7-Chloro-8-(3-Chloroprop-1-en-2-yl)quinoline (CAS No. 2229617-56-3)

7-Chloro-8-(3-chloroprop-1-en-2-yl)quinoline, with the CAS number 2229617-56-3, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the quinoline class, which is known for its diverse biological activities and structural versatility.

The molecular formula of 7-chloro-8-(3-chloroprop-1-en-2-yl)quinoline is C₁₄H₁₀Cl₂N, and its molecular weight is approximately 265.14 g/mol. The compound features a quinoline core with a chloro-substituted propenyl group attached at the 8-position, and a chlorine atom at the 7-position. This specific substitution pattern imparts unique electronic and steric properties to the molecule, making it an interesting candidate for further research and development.

In terms of physical properties, 7-chloro-8-(3-chloroprop-1-en-2-yl)quinoline is typically a solid at room temperature and is insoluble in water but soluble in organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics are crucial for its use in various chemical reactions and biological assays.

The synthesis of 7-chloro-8-(3-chloroprop-1-en-2-yl)quinoline can be achieved through several methods, including the reaction of 7-chloroquinoline with 3-chloropropenyl halides under appropriate conditions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound, which is essential for large-scale applications.

In the realm of medicinal chemistry, 7-chloro-8-(3-chloroprop-1-en-2-yl)quinoline has shown promising activity as a potential therapeutic agent. Studies have indicated that this compound exhibits significant antiproliferative effects against various cancer cell lines, suggesting its potential as an anticancer drug. Additionally, preliminary research has explored its antimicrobial properties, particularly against drug-resistant strains of bacteria.

The mechanism of action of 7-chloro-8-(3-chloroprop-1-en-2-yl)quinoline is not yet fully understood, but it is believed to involve interactions with key cellular targets such as DNA and protein kinases. Further investigations are underway to elucidate the exact molecular pathways involved in its biological activities.

Beyond its medicinal applications, 7-chloro-8-(3-chloroprop-1-en-2-yl)quinoline has also found use in materials science. Its unique electronic properties make it a suitable candidate for the development of novel organic semiconductors and photovoltaic materials. Researchers are exploring the potential of this compound in organic light-emitting diodes (OLEDs) and solar cells, where its ability to modulate electronic transitions could enhance device performance.

In conclusion, 7-chloro-8-(3-chloroprop-1-en-2-yl)quinoline (CAS No. 2229617-56-3) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and biological activities make it an exciting subject for ongoing research in both medicinal chemistry and materials science. As new studies continue to uncover its properties and mechanisms of action, the future prospects for this compound appear promising.